Cas no 4747-21-1 (N-Isopropyl-N-methylamine)

• Product Name: N-Isopropyl-N-methylamine
• CAS No: 4747-21-1
• MF: C₄H₁₁N
• MW: 73.1368410587311
• MDL: MFCD00042859
• CID: 45284
• PubChem ID: 78485
• Update Time: 2025-07-15

N-Isopropyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-isopropylmethylamine
• N-methylisopropylamine
• N-Isopropyl-N-methylamine
• N-Isopropyl-N-methylamine,N-Isopropyl-N-methylamine
• N-Methylpropan-2-amine
• Ethylamine,N,1-dimethyl- (6CI,7CI,8CI)
• Isopropylamine, N-methyl- (4CI)
• 2-(Methylamino)propane
• Isopropylmethylamine
• Methyl(1-methylethyl)amine
• Methylisopropylamine
• N,1-Dimethylethylamine
• i-propylmethyl amine
• isopropyl-methylamine
• isopropyl(methyl)amine
• N-methylisopropyl amine
• Ethylamine, N,1-dimethyl-
• N-methyl-isopropylamine
• NSC 1065
• N-Methylpropan-2-amne
• N-Methyl-N-(1-methylethyl)amine
• N-Isopropylmethylamine, purum, >=98.0% (GC)
• ISOPROPYLAMINE, N-METHYL-
• Q27281162
• NSC1065
• isopropyl-methyl-amine
• BP-13331
• MFCD00042859
• FT-0648300
• N-isopropyl-methyl-amine
• AMY13353
• isopropylmethyamine
• DTXSID80871098
• STR05622
• J3OL90426G
• methyl-isopropylamine
• N-methylisopropyylamine
• methylisopropyl amine
• N-isopropyl-methylamine
• N-methyl-2-propanamine
• N-methyl-N-isopropylamine
• UNII-J3OL90426G
• N-Isopropylmethylamine, 98%
• N-methyl-N-[1-methylethyl]amine
• N-methyl-iso-propylamine
• NSC-1065
• 2-Propanamine, N-methyl-
• N-Isopropyl-N-methylamine #
• EINECS 225-266-7
• 4747-21-1
• M2429
• Ethylamine,1-dimethyl-
• J-523732
• AKOS000120389
• methyl isopropylamine
• 2-Methylaminopropane
• Methyl(Propan-2-Yl)Amine
• EN300-20275
• InChI=1/C4H11N/c1-4(2)5-3/h4-5H,1-3H
• isopropyl(methyl)-amine
• EC 225-266-7
• NS00008239
• N-isopropyl N-methylamine
• DB-000334

• MDL： MFCD00042859
• Inchi： 1S/C4H11N/c1-4(2)5-3/h4-5H,1-3H3
• InChI Key： XHFGWHUWQXTGAT-UHFFFAOYSA-N
• SMILES： N(C)C(C)C

Computed Properties

• Exact Mass: 73.08910
• Monoisotopic Mass: 73.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Uncertain
• Density: 0.702 g/mL at 25 °C(lit.)
• Melting Point: -55.1°C (estimate)
• Boiling Point: 50°C(lit.)
• Flash Point: Fahrenheit: -25.6 ° f
  Celsius: -32 ° c
  
• Refractive Index: n20/D 1.384(lit.)
• Solubility: Soluble in chloroform, DMSO, methanol.
• PSA: 12.03000
• LogP: 1.00510
• Solubility: Uncertain
• Vapor Pressure: 4.15 psi ( 20 °C)
• Sensitiveness: Air Sensitive

N-Isopropyl-N-methylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： P210,P280,P305+P351+P338,P310
• Warning Statement： Faceshields, full-face respirator (US), Gloves, Goggles, multi-purpose combination respirator cartridge (US)
• Hazardous Material transportation number：UN 2734 8/PG 1
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• HazardClass：3.1
• PackingGroup：I
• Risk Phrases：R11; R34
• Packing Group：II
• Safety Term：3.1
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Isopropyl-N-methylamine

Comprehensive Guide to N-Isopropyl-N-methylamine (CAS No. 4747-21-1): Properties, Applications, and Industry Insights

N-Isopropyl-N-methylamine (CAS No. 4747-21-1) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. This secondary amine, characterized by its isopropyl and methyl functional groups, has garnered significant attention due to its role as a key intermediate in modern organic chemistry. With the growing demand for amine derivatives in drug discovery and material science, understanding the properties and applications of N-Isopropyl-N-methylamine is essential for researchers and industry professionals.

The compound’s molecular structure (C₄H₁₁N) offers unique reactivity, making it valuable for N-alkylation reactions and catalysis. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Searches for "sustainable amine synthesis" and "high-purity N-Isopropyl-N-methylamine" reflect industry priorities. Additionally, its compatibility with flow chemistry systems aligns with the shift toward continuous manufacturing in pharmaceuticals.

In pharmaceutical applications, N-Isopropyl-N-methylamine serves as a building block for active pharmaceutical ingredients (APIs), particularly in neurologically active compounds. Its use in chiral synthesis is another area of focus, as enantioselective reactions dominate modern drug development. Queries like "CAS 4747-21-1 solubility" and "amine stability under reflux" highlight practical concerns among chemists. The compound’s low viscosity and moderate boiling point (94–96°C) further enhance its utility in process chemistry.

Beyond pharmaceuticals, N-Isopropyl-N-methylamine finds applications in corrosion inhibitors and polymer stabilizers. Its ability to act as a ligand in metal-organic frameworks (MOFs) has also been explored, linking it to cutting-edge research in carbon capture and hydrogen storage. These multidisciplinary applications address global challenges, resonating with searches for "amine-based energy solutions."

Quality control of CAS No. 4747-21-1 is critical, with GC-MS and HPLC being standard analytical techniques. Discussions on "amine purity testing" and "residual solvent limits" underscore the importance of stringent specifications. Regulatory compliance, particularly for REACH and FDA submissions, remains a recurring theme in industry forums.

Future prospects for N-Isopropyl-N-methylamine include its potential in bioconjugation for antibody-drug conjugates (ADCs) and ionic liquid formulations. As the chemical industry embraces digitalization, predictive modeling for amine reactivity could further streamline its applications. This aligns with broader searches for "AI in chemical synthesis" and "smart manufacturing," positioning 4747-21-1 as a compound of enduring relevance.